3,3-difluoro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde

• Molecular Formula: C10H8F2O3
• Molecular Weight: 214.16 g/mol
• IUPAC Name: 3,3-difluoro-2,4-dihydro-1,5-benzodioxepine-7-carbaldehyde
• InChI: InChI=1S/C10H8F2O3/c11-10(12)5-14-8-2-1-7(4-13)3-9(8)15-6-10/h1-4H,5-6H2
• InChI Key: UETUYTJHERMBKY-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=C(O1)C=CC(=C2)C=O)(F)F

Description

3,3-difluoro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde is a useful research compound. Its molecular formula is C10H8F2O3 and its molecular weight is 214.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2 g of 3,5-dihydroxybenzaldehyde, 6 g of 2,2-difluoropropane-1,3-diyl bis(trifluoromethanesulfonate) and 12 g of cesium carbonate in 100 mL of anhydrous acetonitrile was heated under nitrogen to 50° C. overnight. The mixture was allowed to cool, then filtered and concentrated under reduced pressure. The residue was partitioned between 250 mL of ethyl acetate and 100 mL of saturated sodium carbonate then dried over magnesium sulfate and concentrated under reduced pressure. Purification by flash chromatography (0-25% ethyl acetate in hexanes) gave the product as colorless oil. MS (m+1)=215.1; 1H NMR (400 MHz, CDCl3) 9.85 (s, 1H), 7.6 (m, 2H), 7.1 (d, 1H), 4.48 (m, 4H).